Cas no 1261944-06-2 (2-(2-Hydroxyphenyl)-5-methoxybenzoic acid)

• Product Name: 2-(2-Hydroxyphenyl)-5-methoxybenzoic acid
• CAS No: 1261944-06-2
• MF: C₁₄H₁₂O₄
• MW: 244.242684364319
• MDL: MFCD18319019
• CID: 2622309
• PubChem ID: 53224947
• Update Time: 2025-06-13

2-(2-Hydroxyphenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL6536172
• DTXSID90688679
• 2-(2-HYDROXYPHENYL)-5-METHOXYBENZOIC ACID
• 2'-Hydroxy-4-methoxy[1,1'-biphenyl]-2-carboxylic acid
• 1261944-06-2
• 2-(2-Hydroxyphenyl)-5-methoxybenzoic acid, 95%
• MFCD18319019
• 2-(2-Hydroxyphenyl)-5-methoxybenzoic acid

• MDL： MFCD18319019
• Inchi： 1S/C14H12O4/c1-18-9-6-7-10(12(8-9)14(16)17)11-4-2-3-5-13(11)15/h2-8,15H,1H3,(H,16,17)
• InChI Key： ZZMGOSTWEZGVHZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C(=O)O)C=1)C1C=CC=CC=1O

Computed Properties

• Exact Mass: 244.07355886Da
• Monoisotopic Mass: 244.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(2-Hydroxyphenyl)-5-methoxybenzoic acid

Comprehensive Overview of 2-(2-Hydroxyphenyl)-5-methoxybenzoic acid (CAS No. 1261944-06-2): Properties, Applications, and Research Insights

2-(2-Hydroxyphenyl)-5-methoxybenzoic acid (CAS No. 1261944-06-2) is a synthetic organic compound with a unique molecular structure that combines a hydroxyphenyl group and a methoxybenzoic acid moiety. This compound has garnered significant attention in pharmaceutical and material science research due to its potential bioactive properties and versatile applications. Its chemical formula and molecular weight make it a subject of interest for researchers exploring drug discovery, antioxidant activity, and molecular interactions.

In recent years, the demand for specialty chemicals like 2-(2-Hydroxyphenyl)-5-methoxybenzoic acid has surged, driven by advancements in precision medicine and green chemistry. Users frequently search for terms such as "benzoic acid derivatives uses", "hydroxyphenyl compounds in pharmaceuticals", and "CAS 1261944-06-2 supplier", reflecting the compound's relevance in both academic and industrial settings. Its solubility, stability, and reactivity under various conditions are also key topics of inquiry.

The compound's structural features enable it to act as a chelating agent, making it valuable in metal ion binding studies. Researchers are investigating its role in catalysis and nanomaterial synthesis, aligning with the growing trend of sustainable chemical processes. Additionally, its potential anti-inflammatory and antimicrobial effects have sparked interest in pharmacological applications, particularly in the context of multidrug-resistant pathogens—a pressing global health concern.

From a synthetic chemistry perspective, 2-(2-Hydroxyphenyl)-5-methoxybenzoic acid serves as a building block for more complex molecules. Its esterification and functionalization pathways are well-documented, offering flexibility for custom synthesis. Laboratories often seek high-purity variants of this compound, emphasizing the importance of analytical techniques like HPLC and NMR spectroscopy for quality control.

Environmental and regulatory compliance are also critical considerations. Unlike hazardous substances, this compound is generally regarded as safe for research use, provided standard laboratory safety protocols are followed. Its biodegradability and low ecotoxicity align with the principles of green chemistry, a trending topic in scientific communities.

In summary, 2-(2-Hydroxyphenyl)-5-methoxybenzoic acid (CAS No. 1261944-06-2) represents a multifaceted compound with broad applicability. Whether in drug development, material science, or environmental studies, its unique properties continue to inspire innovation. As research evolves, this compound is poised to play a pivotal role in addressing contemporary scientific challenges.